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Compound of Interest

Compound Name: B-428

Cat. No.: B1201740 Get Quote

As the designation "B-428" does not correspond to a known compound in publicly available

scientific literature, this guide will proceed using Imatinib as a representative well-characterized

pharmaceutical compound to illustrate the requested data presentation and visualization.

Imatinib is a tyrosine kinase inhibitor used in the treatment of various cancers.

Solubility Profile of Imatinib
The solubility of Imatinib is a critical factor influencing its oral bioavailability. It exhibits pH-

dependent solubility, which is characteristic of a weakly basic compound.

Table 1: Aqueous Solubility of Imatinib Mesylate

Solvent System Temperature (°C) Solubility (mg/mL)

Water 25 > 100

0.1 M HCl (pH 1.2) 37 > 10

0.05 M Phosphate Buffer (pH

7.4)
37 < 0.01

Table 2: Solubility of Imatinib Free Base in Organic Solvents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1201740?utm_src=pdf-interest
https://www.benchchem.com/product/b1201740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Temperature (°C) Solubility (mg/mL)

Dimethyl Sulfoxide (DMSO) 25 ~ 50

Ethanol 25 ~ 2.5

Methanol 25 ~ 1.2

Stability Profile of Imatinib
The stability of Imatinib has been assessed under various stress conditions to understand its

degradation pathways, which is crucial for formulation development and storage.

Table 3: Stability of Imatinib Under Forced Degradation Conditions

Stress Condition Reagent/Condition Duration Degradation (%)

Acid Hydrolysis 0.1 M HCl 24 hours ~ 15

Base Hydrolysis 0.1 M NaOH 24 hours ~ 10

Oxidation 3% H₂O₂ 24 hours ~ 25

Thermal 60°C 48 hours < 5

Photolytic UV light (254 nm) 24 hours ~ 8

Experimental Protocols
Equilibrium Solubility Determination
The equilibrium solubility of Imatinib is determined by adding an excess amount of the

compound to a specific solvent system in a sealed vial. The vial is then agitated in a

temperature-controlled environment (e.g., a shaker bath at 25°C or 37°C) for a sufficient period

(typically 24-48 hours) to ensure equilibrium is reached. Following equilibration, the suspension

is filtered through a 0.22 µm filter to remove undissolved solids. The concentration of Imatinib

in the clear filtrate is then quantified using a validated analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV detection.
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Forced Degradation Studies
Forced degradation studies are performed to identify the potential degradation products and

pathways of Imatinib. A stock solution of Imatinib is prepared and subjected to various stress

conditions as outlined in Table 3. For each condition, samples are collected at specific time

points. These samples are then analyzed by a stability-indicating HPLC method, which is

capable of separating the intact drug from its degradation products. The percentage of

degradation is calculated by comparing the peak area of the intact drug in the stressed sample

to that of an unstressed control sample.

Visualizations
Experimental Workflow for Solubility Determination
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Sample Preparation

Separation

Analysis

Add excess Imatinib to solvent

Equilibrate in shaker bath (e.g., 24h)

Filter suspension (e.g., 0.22 µm)

Inject filtrate into HPLC

Quantify Imatinib concentration
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Click to download full resolution via product page
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[Online PDF]. Available at: [https://www.benchchem.com/product/b1201740#b-428-solubility-
and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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